Cas no 1543238-33-0 (Benzene, 2-(chloromethoxy)-1,3,5-triiodo-)

• Product Name: Benzene, 2-(chloromethoxy)-1,3,5-triiodo-
• CAS No: 1543238-33-0
• MF: C₇H₄ClI₃O
• MW: 520.272478103638
• CID: 5262589
• Update Time: 2025-05-30

Benzene, 2-(chloromethoxy)-1,3,5-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethoxy)-1,3,5-triiodo-

• Inchi： 1S/C7H4ClI3O/c8-3-12-7-5(10)1-4(9)2-6(7)11/h1-2H,3H2
• InChI Key： PSPNLCJCUMLGSI-UHFFFAOYSA-N
• SMILES： C1(I)=CC(I)=CC(I)=C1OCCl

Additional information on Benzene, 2-(chloromethoxy)-1,3,5-triiodo-

Benzene, 2-(chloromethoxy)-1,3,5-triiodo- and Its Significance in Modern Chemical Research

The compound with the CAS number 1543238-33-0, known as Benzene, 2-(chloromethoxy)-1,3,5-triiodo-, represents a fascinating molecule in the realm of organic chemistry. Its unique structural features—specifically the presence of three iodine atoms and a chloromethoxy substituent—make it a compound of considerable interest for researchers exploring novel synthetic pathways and applications in pharmaceuticals and materials science.

At the heart of this molecule's appeal lies its highly reactive nature. The triiodo-substituted benzene ring serves as an excellent scaffold for further functionalization, enabling chemists to design molecules with tailored properties. This reactivity has been leveraged in recent years to develop innovative approaches for cross-coupling reactions, which are fundamental to modern drug discovery. For instance, studies have demonstrated that the iodine atoms can be selectively displaced by various nucleophiles, allowing for the construction of complex aromatic systems essential for medicinal chemistry.

In the context of pharmaceutical research, Benzene, 2-(chloromethoxy)-1,3,5-triiodo- has been investigated as a precursor for biologically active compounds. The chloromethoxy group provides a versatile handle for further derivatization, enabling the synthesis of molecules that mimic natural products or target specific biological pathways. Recent publications highlight its utility in generating kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The ability to modify this scaffold at multiple positions allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

The iodine atoms in this compound also make it a valuable tool for positron emission tomography (PET) imaging studies. PET scans are widely used in clinical diagnostics to visualize biological processes at the molecular level. By incorporating radioactive isotopes of iodine (e.g., I-125 or I-131), researchers can track the distribution and metabolism of these derivatives in vivo. This has opened up new avenues for drug development, particularly in oncology and neurology, where early detection and precise targeting are critical.

From a synthetic chemistry perspective, Benzene, 2-(chloromethoxy)-1,3,5-triiodo- exemplifies the power of multistep organic synthesis. The synthesis involves strategic halogenation and functional group interconversion techniques that showcase advances in catalytic methods. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloromethoxy group with high regioselectivity. Such methodologies not only highlight the compound's synthetic utility but also contribute to the broader toolkit available to medicinal chemists.

The compound's properties have also been explored in materials science applications. The high electron density imparted by the iodine atoms makes it an attractive candidate for organic electronics research. Specifically, its derivatives have been studied as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications align with global efforts to develop sustainable energy solutions and low-cost electronic devices.

Recent advances in computational chemistry have further enhanced our understanding of this molecule's behavior. Molecular modeling studies predict that Benzene, 2-(chloromethoxy)-1,3,5-triiodo- exhibits unique electronic characteristics due to its extended conjugation system. These predictions have been validated experimentally through spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. Such interdisciplinary approaches underscore the importance of integrating theoretical and experimental methods in modern chemical research.

The potential applications of this compound extend beyond academia into industrial settings. Pharmaceutical companies are increasingly interested in leveraging halogenated aromatic compounds like this one for their drug candidates due to their proven efficacy and safety profiles. Similarly, agrochemical researchers are exploring its derivatives as novel pesticides or herbicides, driven by the need for environmentally friendly alternatives.

In conclusion, Benzene, 2-(chloromethoxy)-1,3,5-triiodo- (CAS no. 1543238-33-0) stands as a testament to the ingenuity of synthetic chemists in creating molecules with diverse applications. Its unique structure offers opportunities for innovation across multiple sectors—from medicine to materials science—and its reactivity ensures it remains at the forefront of research endeavors. As our understanding of chemical principles continues to evolve, compounds like this will undoubtedly play pivotal roles in shaping future technologies and treatments.